Cas no 1795193-07-5 (N-[4-chloro-3-(trifluoromethyl)phenyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide)

• Product Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide
• CAS No: 1795193-07-5
• MF: C₁₆H₁₀ClF₃N₄O
• MW: 366.725012302399
• CID: 5404679
• Update Time: 2025-05-25

N-[4-chloro-3-(trifluoromethyl)phenyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(trifluoromethyl)phenyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide

• Inchi： 1S/C16H10ClF3N4O/c17-12-7-6-10(8-11(12)16(18,19)20)21-15(25)14-13(22-24-23-14)9-4-2-1-3-5-9/h1-8H,(H,21,25)(H,22,23,24)
• InChI Key： OQJKNZMSFSCMIY-UHFFFAOYSA-N
• SMILES： N1C(C(NC2=CC=C(Cl)C(C(F)(F)F)=C2)=O)=C(C2=CC=CC=C2)N=N1

Experimental Properties

• Density: 1.504±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.8±45.0 °C(Predicted)
• pka: 6.52±0.70(Predicted)

Additional information on N-[4-chloro-3-(trifluoromethyl)phenyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide

N-[4-chloro-3-(trifluoromethyl)phenyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide (CAS No: 1795193-07-5)

N-[4-chloro-3-(trifluoromethyl)phenyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide (hereafter referred to as the compound) is a highly specialized organic compound with the CAS registry number 1795193-07-5. This compound belongs to the class of carboxamides, which are widely recognized for their versatility in various chemical applications. The structure of this compound is characterized by a triazole ring, a trifluoromethyl group, and a chlorine substituent, all of which contribute to its unique chemical properties and potential applications.

The triazole ring in this compound is a five-membered heterocyclic structure containing three nitrogen atoms. This structural feature is known to enhance the compound's stability and reactivity, making it suitable for use in pharmaceuticals, agrochemicals, and advanced materials. The presence of the trifluoromethyl group adds electron-withdrawing effects, which can influence the compound's electronic properties and reactivity. Additionally, the chlorine substituent introduces further electronic modulation, potentially enhancing the compound's bioavailability or chemical activity.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, research has shown that analogs of this compound exhibit promising antimicrobial activity, making them candidates for novel antibiotic development. Furthermore, the compound's ability to act as a bioisostere—a structural analog that retains biological activity while altering physical properties—has opened new avenues for drug design.

In terms of synthesis, this compound can be prepared via a multi-step process involving nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled higher yields and improved purity levels. Researchers have also explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining high-quality standards.

The application of this compound extends beyond pharmaceuticals. Its electronic properties make it a potential candidate for use in electronic materials, such as organic light-emitting diodes (OLEDs) and sensors. The triazole ring's ability to act as a conjugated system facilitates electron transport, which is crucial for these applications. Recent advancements in materials science have demonstrated the feasibility of incorporating such compounds into next-generation electronic devices.

From a toxicological perspective, studies have been conducted to assess the safety profile of this compound. Initial findings suggest that it exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in medicinal chemistry. However, further research is required to fully understand its long-term effects and bioaccumulation potential.

In conclusion, N-[4-chloro-3-(trifluoromethyl)phenyl]-4-phenyl-1H-1,2,3-triazole-5-carboxamide (CAS No: 1795193-07-5) represents a significant advancement in organic chemistry. Its unique structure and versatile properties position it as a valuable tool in drug discovery, materials science, and other specialized fields. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to various industries.